Cas no 7497-43-0 ( )

• Product Name: &nbsp
• CAS No: 7497-43-0
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 980759
• PubChem ID: 346840
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-[2-amino-1-(4-methoxyphenyl)ethyl]aniline
• < 4-Amino-phenyl> -< 4-methoxy-phenyl> -aethylamin
• 2-(p-Methoxyphenyl)-2-(p-aminophenyl)ethylamin
• AC1L85WM
• NSC405171
• NSC-405171
• DTXSID90323917
• 7497-43-0
• &nbsp;

• Inchi： 1S/C15H18N2O/c1-18-14-8-4-12(5-9-14)15(10-16)11-2-6-13(17)7-3-11/h2-9,15H,10,16-17H2,1H3
• InChI Key： MKBLPQLPMPUOKE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(CN)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 242.14204
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.27